Cas no 391927-23-4 (2-Thiophenecarbonitrile, 5-(2-methoxyphenyl)-)

• Product Name: 2-Thiophenecarbonitrile, 5-(2-methoxyphenyl)-
• CAS No: 391927-23-4
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 1500475
• PubChem ID: 22038551
• Update Time: 2025-04-21

2-Thiophenecarbonitrile, 5-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(2-methoxyphenyl)-
• UATANDKXBZATST-UHFFFAOYSA-N
• 391927-23-4
• SCHEMBL4718566
• DB-413019
• 5-(2-Methoxyphenyl)-2-thiophenecarbonitrile
• 2-(5-cyanothien-2-yl)anisole

• Inchi： 1S/C12H9NOS/c1-14-11-5-3-2-4-10(11)12-7-6-9(8-13)15-12/h2-7H,1H3
• InChI Key： UATANDKXBZATST-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 215.04057
• Monoisotopic Mass: 215.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 33.02